Cas no 1806041-09-7 (2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806041-09-7
• MF: C₆H₄BrClF₂N₂O₂S
• MW: 321.526965141296
• CID: 4858768
• Update Time: 2025-05-21

2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H4BrClF2N2O2S/c7-5-3(6(9)10)4(15(11,13)14)2(8)1-12-5/h1,6H,(H2,11,13,14)
• InChI Key： BULXOPYLPKFKHE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide

Research Briefing on 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide (CAS: 1806041-09-7)

2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide (CAS: 1806041-09-7) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound features a unique combination of functional groups, including a bromo and chloro substituent, a difluoromethyl group, and a sulfonamide moiety, which make it an attractive scaffold for the development of novel bioactive molecules. Recent studies have explored its applications in the synthesis of enzyme inhibitors, agrochemicals, and other pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that the compound's sulfonamide group could be effectively modified to target the ATP-binding site of various kinases, leading to the development of selective inhibitors with nanomolar activity. The presence of the difluoromethyl group was found to enhance metabolic stability, while the halogen substituents provided opportunities for further functionalization via cross-coupling reactions.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it served as a precursor for the development of novel antifungal agents. The researchers utilized the reactive bromo and chloro groups to introduce various heterocyclic systems, resulting in compounds with broad-spectrum activity against pathogenic fungi. The sulfonamide moiety was crucial for binding to fungal cytochrome P450 enzymes, a validated target for antifungal therapy.

The synthetic utility of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide has also been explored in materials science applications. A recent study in ACS Applied Materials & Interfaces (2024) demonstrated its use as a building block for organic electronic materials, where the electron-withdrawing nature of the sulfonamide and halogen groups contributed to improved charge transport properties in organic semiconductors.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates indicate that 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide requires careful handling due to its potential irritant properties. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this compound. Stability studies suggest that it should be stored under inert atmosphere at low temperatures to prevent degradation.

Looking forward, the unique structural features of 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target proteins and E3 ubiquitin ligases is being evaluated. Additionally, its application in radiopharmaceutical development is being studied, taking advantage of the bromine atom for potential radiohalogenation.

In conclusion, 2-Bromo-5-chloro-3-(difluoromethyl)pyridine-4-sulfonamide represents a valuable chemical entity with diverse applications in medicinal chemistry and beyond. Its recent prominence in scientific literature underscores its importance as a multifunctional building block, and ongoing research continues to uncover new potential uses for this versatile compound.